5-Bromo-4-chloro-3-indolyl-beta-D-glucuronide sodium salt

Catalog No.
S742680
CAS No.
129541-41-9
M.F
C14H12BrClNNaO7
M. Wt
444.59 g/mol
Availability
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
5-Bromo-4-chloro-3-indolyl-beta-D-glucuronide sodi...

CAS Number

129541-41-9

Product Name

5-Bromo-4-chloro-3-indolyl-beta-D-glucuronide sodium salt

IUPAC Name

sodium;(2S,3S,4S,5R,6S)-6-[(5-bromo-4-chloro-1H-indol-3-yl)oxy]-3,4,5-trihydroxyoxane-2-carboxylate

Molecular Formula

C14H12BrClNNaO7

Molecular Weight

444.59 g/mol

InChI

InChI=1S/C14H13BrClNO7.Na/c15-4-1-2-5-7(8(4)16)6(3-17-5)23-14-11(20)9(18)10(19)12(24-14)13(21)22;/h1-3,9-12,14,17-20H,(H,21,22);/q;+1/p-1/t9-,10-,11+,12-,14+;/m0./s1

InChI Key

IBLSVGDGSKUDCT-CYRSAHDMSA-M

SMILES

C1=CC(=C(C2=C1NC=C2OC3C(C(C(C(O3)C(=O)[O-])O)O)O)Cl)Br.[Na+]

Canonical SMILES

C1=CC(=C(C2=C1NC=C2OC3C(C(C(C(O3)C(=O)[O-])O)O)O)Cl)Br.[Na+]

Isomeric SMILES

C1=CC(=C(C2=C1NC=C2O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)C(=O)[O-])O)O)O)Cl)Br.[Na+]

What is it?

5-Bromo-4-chloro-3-indolyl-beta-D-glucuronide sodium salt, also known as BCIP (5-bromo-4-chloro-indolyl phosphate) or X-Gluc, is a colorless chemical compound used in scientific research. It is a substrate for the enzyme beta-glucuronidase (GUS) [].

How does it work?

When beta-glucuronidase cleaves the glucuronide group of BCIP, it releases a colored product. This color change can be used to detect the presence and activity of beta-glucuronidase in various research applications [, ].

Applications in Scientific Research

  • Reporter gene assay: BCIP is commonly used in conjunction with another substrate, X-Gal, in reporter gene assays. These assays allow researchers to monitor gene expression and function by genetically linking the gene of interest to the production of beta-glucuronidase. When the gene is expressed, beta-glucuronidase is produced, which cleaves BCIP and X-Gal, generating distinct blue and purple colors, respectively [, , ].
  • Histochemical staining: BCIP can also be used in histochemical staining to visualize the localization of beta-glucuronidase activity within tissues. This technique is valuable for studying the distribution and expression of beta-glucuronidase in different cell types and tissues [].

Dates

Modify: 2023-08-15

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